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Compound of Interest

Compound Name: Gentisin

Cat. No.: B1671442

Note: This guide pertains to the disposal of Gentamicin. No relevant safety and disposal
information was found for "Gentisin."

Gentamicin is an antibiotic widely used in research and pharmaceutical applications. Proper
handling and disposal are crucial to ensure personnel safety and prevent environmental
contamination. This document provides detailed procedures for the safe disposal of
Gentamicin, in solid form and in solutions, tailored for researchers, scientists, and drug
development professionals.

Key Safety and Hazard Information

Gentamicin is classified with specific health hazards. It is essential to be aware of these before
handling the compound.
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Property Information Citations
Chemical Name Gentamicin [1]
CAS Number 1403-66-3 [2]

Primary Hazards

- Reproductive toxicity
(Category 1A) - Specific target
organ toxicity (Kidney, inner
ear) through repeated oral

exposure (Category 1) - May

cause an allergic skin reaction.

- May cause allergy or asthma
symptoms or breathing

difficulties if inhaled.

[3]4]

Hazard Statements

- H360D: May damage the
unborn child. - H372: Causes
damage to organs (Kidney,
inner ear) through prolonged
or repeated exposure if
swallowed. - H317: May cause
an allergic skin reaction. -
H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

[21(31[4]

Environmental Hazards

Very toxic to aquatic life with

long-lasting effects.

[5]

Personal Protective Equipment (PPE)

When handling Gentamicin, appropriate personal protective equipment must be worn to

minimize exposure risk.
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PPE Specification Citations
Gloves Protective gloves [2][3]
Clothing Protective clothing [2][3]

) Safety glasses with side
Eye Protection ) [3]1[6]
shields or goggles

Face Protection Face protection as needed [2][3]

If ventilation is insufficient, use
Respiratory Protection with local exhaust ventilation. [31[71I8]

Do not breathe mist or vapors.

Step-by-Step Disposal Protocol for Gentamicin
Waste

This protocol outlines the necessary steps for the safe disposal of Gentamicin, including stock
solutions, used media, and contaminated labware.

Objective: To safely collect and dispose of Gentamicin waste in accordance with institutional
and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE)

Approved hazardous waste container, clearly labeled

Inert absorbent material (for spills)

Sealed plastic bags

Procedure:

e Waste Segregation and Collection:
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o

Solid Gentamicin and Concentrated Stocks: Unused or expired solid Gentamicin and
concentrated stock solutions are considered hazardous chemical waste.[9] These should
be collected in an approved, clearly labeled container for chemical waste.[7][9]

Dilute Solutions and Used Media: Cell culture media containing Gentamicin should also be
treated as chemical waste.[9] Do not empty these solutions down the drain.[7] Collect
them in a designated hazardous waste container.

Contaminated Labware: All items such as pipette tips, flasks, and gloves that have come
into contact with Gentamicin should be considered contaminated. Place these items in a
sealed plastic bag and dispose of them as hazardous waste along with the chemical waste
containers.[7]

e Spill Management:

o

Containment: In the event of a spill, prevent further leakage or spreading.[3][6] For large
spills, create a dike or use other containment methods.[3][6]

Absorption: Soak up the spill with an inert absorbent material.[3][6]

Collection: Carefully collect the absorbent material and place it in a suitable, labeled
container for disposal.[7]

Ventilation: Ensure the affected area is well-ventilated.[7]

Reporting: Advise local authorities if significant spillages cannot be contained.[3][6]

o Container Management and Final Disposal:

o

o

o

Labeling: Ensure all waste containers are properly labeled with the contents ("Gentamicin
Waste") and the appropriate hazard symbols.[6]

Storage: Store waste containers in a secure, locked location.[2][3][5]

Disposal: Dispose of the contents and the container through an approved waste disposal
plant.[2][3][5] Adhere strictly to all local, regional, and national regulations for hazardous
waste disposal.[7][10]
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Gentamicin Disposal Workflow

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Gentamicin waste.

First Aid Measures

In case of exposure to Gentamicin, follow these first aid procedures:
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Exposure Route First Aid Procedure Citations

Remove to fresh air. Seek
Inhalation medical attention if symptoms [2]

persist.

Immediately flush skin with
soap and plenty of water.

Skin Contact Remove contaminated clothing  [2]
and shoes. Get medical

attention.

Flush eyes with water as a
precaution. Get medical

Eye Contact o [2]
attention if irritation develops

and persists.

DO NOT induce vomiting.
) Rinse mouth thoroughly with
Ingestion _ (2]
water and get medical

attention.

If exposed or concerned, it is crucial to get medical advice or attention.[2][3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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